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Compound Name:
3-Azaspiro(5.5)undecane

hydrochloride

Cat. No.: B030734 Get Quote

An In-Depth Technical Guide to 3-Azaspiro[5.5]undecane Hydrochloride for Advanced

Research

Introduction
3-Azaspiro[5.5]undecane hydrochloride is a spirocyclic aliphatic amine that has garnered

significant interest within the scientific community, particularly in the fields of medicinal

chemistry and drug development. Its unique three-dimensional structure, featuring two

carbocyclic rings joined at a single carbon atom, provides a rigid and sterically defined scaffold.

This structural characteristic makes it an invaluable building block for creating novel therapeutic

agents with high specificity and optimized pharmacological profiles. This guide provides an in-

depth analysis of its core molecular properties, synthesis concepts, key applications, and

essential analytical protocols for researchers and drug development professionals.

Core Molecular Profile
The fundamental identity of a chemical compound is defined by its molecular formula and

weight. These parameters are critical for all stoichiometric calculations, analytical

characterizations, and registration in chemical databases.
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The structure consists of a piperidine ring and a cyclohexane ring sharing a single quaternary

carbon atom (the spiro center). The hydrochloride salt form enhances the compound's stability

and aqueous solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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